Cas no 1823183-51-2 (5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine)

• Product Name: 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine
• CAS No: 1823183-51-2
• MF: C₁₂H₈F₅N₃S
• MW: 321.269038200378
• MDL: MFCD29042640
• CID: 4708602
• Update Time: 2025-06-09

5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine
• 5-fluoro-2-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]-4-methyl-6-(methylsulfanyl)pyrimidine
• 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine

• MDL： MFCD29042640
• Inchi： 1S/C12H8F5N3S/c1-5-8(14)11(21-2)20-10(19-5)9-7(13)3-6(4-18-9)12(15,16)17/h3-4H,1-2H3
• InChI Key： MOSKLDYYTVKSOQ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C)N=C(C2C(=CC(C(F)(F)F)=CN=2)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine

Introduction to 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine (CAS No. 1823183-51-2)

5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine (CAS No. 1823183-51-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, which is renowned for its broad biological activity and utility in drug development. The structural features of this molecule, including its fluoro and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Specifically, the fluoro groups at the 5-position of the pyridine ring and the 3-position of the pyrimidine ring play a pivotal role in modulating the compound's pharmacokinetic profile. These substituents are known to improve binding affinity to biological targets, thereby increasing the efficacy of potential drug candidates.

The trifluoromethyl group at the 5-position of the pyridine ring further enhances the compound's bioactivity by influencing its electronic properties and interactions with biological receptors. This group is particularly valuable in medicinal chemistry due to its ability to increase metabolic stability and reduce susceptibility to enzymatic degradation. Additionally, the methylthio group at the 6-position of the pyrimidine ring contributes to the compound's overall reactivity and potential for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have shown that 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine exhibits strong interactions with various biological targets, including enzymes and receptors involved in cancer pathways. These findings have opened up new avenues for developing novel therapeutic agents targeting these pathways.

In vitro studies have demonstrated that this compound exhibits promising activity against several types of cancer cells, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve inhibition of key signaling pathways that promote tumor growth and survival. Furthermore, preliminary data suggest that this compound may have lower toxicity compared to existing chemotherapeutic drugs, making it a potentially valuable candidate for further development.

The synthesis of 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine-containing groups often poses challenges due to their reactivity and sensitivity to environmental conditions. However, modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to achieve efficient fluorination under mild conditions.

One notable aspect of this compound is its potential as a scaffold for drug discovery. The pyrimidine core can be modified in various ways to explore different biological activities without compromising its core structure. This flexibility makes it an attractive starting point for designing novel molecules with enhanced pharmacological properties. Researchers are currently exploring derivatives of this compound that may exhibit improved selectivity and reduced side effects.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds have been successfully used in numerous FDA-approved drugs due to their favorable pharmacokinetic profiles. The ability of fluorine atoms to influence metabolic stability, binding affinity, and distribution makes them indispensable in modern drug design. 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine is a testament to the importance of fluorine in developing next-generation therapeutics.

As research continues to uncover new applications for this compound, it is likely that its significance in pharmaceutical development will grow. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in translating laboratory findings into clinical applications. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) may further accelerate the discovery process by predicting novel derivatives with enhanced bioactivity.

In conclusion,5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylthio)pyrimidine (CAS No. 1823183-51-2) represents a promising candidate for further exploration in drug development. Its unique structural features and favorable pharmacokinetic properties make it an attractive starting point for designing novel therapeutic agents targeting various diseases, particularly cancer. With continued research and innovation, this compound has the potential to make significant contributions to modern medicine.